Cas no 5394-09-2 (Sodium;3-cyclohexyl-4-hydroxybenzenesulfonic Acid)

• Product Name: Sodium;3-cyclohexyl-4-hydroxybenzenesulfonic Acid
• CAS No: 5394-09-2
• MF: C₁₂H₁₆NaO₄S
• MW: 279.307813644409
• CID: 1587042
• PubChem ID: 24180937
• Update Time: 2025-04-21

Sodium;3-cyclohexyl-4-hydroxybenzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Sodium;3-cyclohexyl-4-hydroxybenzenesulfonic Acid
• NSC2901
• NSC-2901
• 3-CYCLOHEXYL-4-HYDROXY-BENZENESULFONIC ACID, SODIUM SALT
• 3-CYCLOHEXYL-4-HYDROXY-BENZENESULFONIC ACID,SODIUM SALT;
• DTXSID40636100
• 5394-09-2

• Inchi： 1S/C12H16O4S.Na/c13-12-7-6-10(17(14,15)16)8-11(12)9-4-2-1-3-5-9;/h6-9,13H,1-5H2,(H,14,15,16);/q;+1
• InChI Key： MOAFXPSZDRKXRI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=C1)C1CCCCC1)O)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 279.06700
• Monoisotopic Mass: 279.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2

Experimental Properties

• Density: 1.336
• Refractive Index: 1.585
• PSA: 82.98000
• LogP: 3.76740